Cas no 28400-50-2 (Flumethasone-∆17,20 21-Aldehyde)

• Product Name: Flumethasone-∆17,20 21-Aldehyde
• CAS No: 28400-50-2
• MF: C₂₂H₂₆F₂O₄
• MW: 392.436254024506
• CID: 1064286
• PubChem ID: 71316784
• Update Time: 2025-04-20

Flumethasone-∆17,20 21-Aldehyde Chemical and Physical Properties

Names and Identifiers

• Flumethasone-?17,20 21-Aldehyde
• (2Z)-2-[(6S,8S,9R,10S,11S,13S,14S,16R)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-ylidene]-2-hydroxyacetaldehyde
• Flumethasone-∆17,20 21-Aldehyde
• (6?,11?,16?)-6,9-Difluoro-11,20-dihydroxy-16-methyl-3-oxo-pregna-1,4,17(20)-trien-21-al; 6?,9-difluoro-11?,20-dihydroxy-16?-methyl-3-oxo-pregna-1,4,17(20)-trien-21-al;
• DTXSID10747792
• Flumethasone-delta17,20 21-Aldehyde
• (6alpha,11beta,16alpha,17Z)-6,9-Difluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4,17-trien-21-al
• 28400-50-2
• Flumethasone-17,20 21-Aldehyde
• DB-254836

• Inchi： 1S/C22H26F2O4/c1-11-6-13-14-8-16(23)15-7-12(26)4-5-21(15,3)22(14,24)18(28)9-20(13,2)19(11)17(27)10-25/h4-5,7,10-11,13-14,16,18,27-28H,6,8-9H2,1-3H3/b19-17-/t11-,13+,14+,16+,18+,20+,21+,22+/m1/s1
• InChI Key： XQCUKBHXADCVFA-SUSRVUQVSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H](C)/C(=C(\C=O)/O)/[C@@]1(C)C[C@@H]2O)F)=O)C

Computed Properties

• Exact Mass: 392.17991563g/mol
• Monoisotopic Mass: 392.17991563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 846
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6Ų